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Compound of Interest

Compound Name: NDSB-256

Cat. No.: B2734000 Get Quote

For laboratory professionals engaged in cutting-edge research and drug development,

ensuring the safe handling and disposal of all chemical reagents is paramount. This guide

provides essential, step-by-step procedures for the proper disposal of NDSB-256 (Dimethyl

Benzyl Ammonium Propane Sulfonate), a non-detergent sulfobetaine used to prevent protein

aggregation. Adherence to these guidelines will help maintain a safe laboratory environment

and ensure regulatory compliance.

Immediate Safety and Handling Precautions
Before handling NDSB-256, it is crucial to be familiar with its properties and the necessary

safety measures. While not classified as a hazardous substance, proper personal protective

equipment (PPE) should always be worn.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles are required.

Hand Protection: Wear chemical-resistant gloves.

Respiratory Protection: Use a NIOSH/MSHA-approved respirator, especially in cases of dust

generation.

Body Protection: A lab coat or other protective clothing is necessary to prevent skin contact.
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Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1]

An eye wash station and safety shower must be readily accessible.

NDSB-256 Properties
The following table summarizes the key physical and chemical properties of NDSB-256.

Property Value

CAS Number 81239-45-4[1][2][3]

Molecular Formula C₁₂H₁₉NO₃S

Molecular Weight 257.35 g/mol

Appearance White solid

Solubility Soluble in water

Storage Temperature Room temperature (15-30°C)

Step-by-Step Disposal Protocol
The primary method for the disposal of NDSB-256 is through an approved chemical waste

disposal plant. The following steps outline the procedure for preparing the waste for collection.

Experimental Protocol for Waste Collection:

Labeling: Designate a specific, clearly labeled waste container for NDSB-256 and other non-

hazardous solid chemical waste. The label should include the chemical name and any

relevant hazard information.

Collection of Solid Waste:

Carefully sweep or scoop any unwanted solid NDSB-256 into the designated waste

container.

Avoid generating dust. If dust is unavoidable, ensure appropriate respiratory protection is

used.
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Collection of Contaminated Materials:

Any materials used for handling, such as weigh boats, contaminated paper towels, or

disposable PPE (gloves, etc.), should also be placed in the designated waste container.

Container Sealing: Once the container is full or waste collection is complete, securely seal

the container.

Storage Pending Disposal: Store the sealed waste container in a designated, safe area away

from incompatible materials, particularly strong oxidizing agents, pending collection by your

institution's environmental health and safety (EHS) department or a licensed chemical waste

contractor.

Accidental Release and Spill Cleanup
In the event of an accidental spill, follow these procedures to ensure safety and proper

cleanup.

Experimental Protocol for Spill Cleanup:

Evacuate and Ventilate: If a significant amount of dust is generated, evacuate the immediate

area and ensure it is well-ventilated.

Don PPE: Before attempting to clean the spill, put on the appropriate personal protective

equipment, including a respirator, chemical safety goggles, rubber boots, and heavy rubber

gloves.

Contain and Absorb:

For solid spills, carefully sweep up the material, avoiding dust generation.

For solutions, absorb the spill using an inert material such as sand or vermiculite.

Collect Waste: Place the absorbed material and any contaminated cleaning supplies into a

sealed, labeled container for disposal.

Decontaminate the Area: After the material has been collected, wash the spill site thoroughly

with water.
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Dispose of Waste: The sealed container with the collected waste should be disposed of

through your institution's chemical waste program.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of NDSB-256,

from initial handling to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3. NDSB-256 A non-detergent sulfobetaine. Reported to prevent protein aggregation and
facilitate the renaturation of chemically and thermally denatured proteins. | 81239-45-4
[sigmaaldrich.com]

To cite this document: BenchChem. [Safeguarding Your Research: Proper Disposal
Procedures for NDSB-256]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2734000#ndsb-256-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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